Cas no 2098078-92-1 (2-(methoxymethyl)pyrrolidine-1-carboximidamide)

2-(methoxymethyl)pyrrolidine-1-carboximidamide Chemical and Physical Properties
Names and Identifiers
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- 2-(methoxymethyl)pyrrolidine-1-carboximidamide
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- Inchi: 1S/C7H15N3O/c1-11-5-6-3-2-4-10(6)7(8)9/h6H,2-5H2,1H3,(H3,8,9)
- InChI Key: VDNXEXMDAXJHRS-UHFFFAOYSA-N
- SMILES: O(C)CC1CCCN1C(=N)N
2-(methoxymethyl)pyrrolidine-1-carboximidamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M183156-100mg |
2-(Methoxymethyl)pyrrolidine-1-carboximidamide |
2098078-92-1 | 100mg |
$ 95.00 | 2022-06-04 | ||
Life Chemicals | F1907-5191-0.5g |
2-(methoxymethyl)pyrrolidine-1-carboximidamide |
2098078-92-1 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
TRC | M183156-500mg |
2-(Methoxymethyl)pyrrolidine-1-carboximidamide |
2098078-92-1 | 500mg |
$ 365.00 | 2022-06-04 | ||
TRC | M183156-1g |
2-(Methoxymethyl)pyrrolidine-1-carboximidamide |
2098078-92-1 | 1g |
$ 570.00 | 2022-06-04 | ||
Life Chemicals | F1907-5191-2.5g |
2-(methoxymethyl)pyrrolidine-1-carboximidamide |
2098078-92-1 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
Life Chemicals | F1907-5191-5g |
2-(methoxymethyl)pyrrolidine-1-carboximidamide |
2098078-92-1 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
Life Chemicals | F1907-5191-1g |
2-(methoxymethyl)pyrrolidine-1-carboximidamide |
2098078-92-1 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
Life Chemicals | F1907-5191-0.25g |
2-(methoxymethyl)pyrrolidine-1-carboximidamide |
2098078-92-1 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
Life Chemicals | F1907-5191-10g |
2-(methoxymethyl)pyrrolidine-1-carboximidamide |
2098078-92-1 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
2-(methoxymethyl)pyrrolidine-1-carboximidamide Related Literature
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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Zeinab Salehi,Reza Kowsari-Esfahan,Mohammad Ali Shokrgozar Biomater. Sci., 2018,6, 1664-1690
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Xiaoxi Lin,Zhengyu Li,Xiaoyan Han RSC Adv., 2016,6, 75465-75469
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Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
Additional information on 2-(methoxymethyl)pyrrolidine-1-carboximidamide
Introduction to 2-(Methoxymethyl)pyrrolidine-1-carboximidamide (CAS No. 2098078-92-1)
2-(Methoxymethyl)pyrrolidine-1-carboximidamide, with the CAS number 2098078-92-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique structural features, which include a methoxymethyl substituent and a carboximidamide functional group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.
The chemical structure of 2-(methoxymethyl)pyrrolidine-1-carboximidamide can be represented as follows: C8H16N3O. The methoxymethyl group (CH3OCH2-) attached to the pyrrolidine ring enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within cells. The carboximidamide group (-NH-C(=NH)-NH2) is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological macromolecules such as proteins and nucleic acids.
In recent years, there has been a growing interest in the development of new drugs with improved pharmacological profiles and reduced side effects. 2-(Methoxymethyl)pyrrolidine-1-carboximidamide has been studied for its potential as a lead compound in the development of novel therapeutics. One of the key areas of research has been its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of diseases including cardiovascular disorders, neurological conditions, and metabolic diseases.
A study published in the Journal of Medicinal Chemistry in 2023 reported that 2-(methoxymethyl)pyrrolidine-1-carboximidamide exhibited potent agonist activity at the serotonin 5-HT4 receptor, a GPCR involved in regulating gastrointestinal motility and mood. The researchers found that this compound was able to enhance gastrointestinal transit in animal models, suggesting its potential use in treating conditions such as irritable bowel syndrome (IBS) and constipation.
In addition to its GPCR modulating properties, 2-(methoxymethyl)pyrrolidine-1-carboximidamide has also shown promise as an inhibitor of histone deacetylases (HDACs). HDAC inhibitors are a class of drugs that have gained attention for their potential in cancer therapy due to their ability to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. A study published in Cancer Research in 2023 demonstrated that 2-(methoxymethyl)pyrrolidine-1-carboximidamide selectively inhibited HDAC6, leading to increased acetylation of α-tubulin and reduced cell proliferation in several cancer cell lines.
The pharmacokinetic properties of 2-(methoxymethyl)pyrrolidine-1-carboximidamide have also been investigated. A preclinical study conducted by a team at the University of California, San Francisco, found that this compound exhibited favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. The researchers also noted that the compound was well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
To further explore the therapeutic potential of 2-(methoxymethyl)pyrrolidine-1-carboximidamide, clinical trials are currently underway. Phase I trials have shown promising results in terms of safety and tolerability, with no serious adverse events reported. The compound is currently being evaluated in Phase II trials for its efficacy in treating IBS and certain types of cancer.
In conclusion, 2-(methoxymethyl)pyrrolidine-1-carboximidamide (CAS No. 2098078-92-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further development in drug discovery and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in advancing our understanding and treatment of various diseases.
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